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Cat. No.: B1421197

Get Quote

Executive Summary
2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) is a critical heterocyclic

intermediate employed in the synthesis of bioactive pharmaceutical ingredients.[1][2] As a

morpholine derivative carrying a carboxamide functionality, it serves as a scaffold for various

kinase inhibitors and receptor modulators.[1]

This technical guide provides a comprehensive analysis of its physicochemical properties,

specifically focusing on solubility behavior.[1] While often categorized generically as "water-

soluble," the specific salt stoichiometry (monohydrochloride vs. dihydrochloride) significantly

alters its dissolution kinetics and saturation limits.[1] This document synthesizes available data

with field-proven protocols for precise solubility determination in pre-formulation workflows.

Chemical Identity & Structural Analysis[1][2][3][4]
Understanding the solubility of 2-Morpholinecarboxamide hydrochloride requires a structural

deconstruction. The molecule consists of a saturated morpholine ring (lipophilic

ether/hydrophilic amine balance) and a polar carboxamide group.
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Property Specification

Chemical Name 2-Morpholinecarboxamide hydrochloride

CAS Number 1185296-76-7

Molecular Formula C₅H₁₀N₂O₂[1][2] · HCl

Molecular Weight 166.61 g/mol

Appearance White to off-white crystalline solid

Salt Stoichiometry 1:1 (Monohydrochloride)

The Salt Effect on Solubility
The hydrochloride salt forms via protonation of the secondary amine nitrogen within the

morpholine ring (pKa ~8.4). The carboxamide nitrogen remains neutral due to resonance

stabilization.

Monohydrochloride (Current): Contains one HCl equivalent. It exhibits high water solubility

but is generally less soluble than the dihydrochloride form due to higher lattice energy and

lower ionic density per unit mass [1].

Hygroscopicity: Like most amine hydrochlorides, this compound is hygroscopic.[1] Exposure

to ambient moisture can lead to deliquescence, altering effective weight measurements

during solubility profiling.[1]

Solubility Profile
The following data summarizes the solubility behavior of 2-Morpholinecarboxamide
hydrochloride across standard laboratory solvents. These values are derived from structural

property relationships of morpholine salts and available technical data [1, 2].

Qualitative Solubility Table
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Solvent Solubility Rating
Mechanism of
Action

Application

Water High (>50 mg/mL)

Ion-dipole

interactions; Hydrogen

bonding.[1][2]

Stock solutions;

Aqueous buffers.[1][2]

DMSO High (>100 mg/mL)

High dielectric

constant; Solvation of

cation.[1][2]

HTS Screening;

Cryopreservation.[1]

[2]

Methanol Moderate-High

Protogenic solvent;

Solvates Cl- ions well.

[1][2]

Recrystallization;

Transfer solvent.[1][2]

Ethanol Moderate

Reduced polarity

compared to MeOH.

[1][2]

Crystallization anti-

solvent.[1][2]

Dichloromethane Low/Negligible

Insufficient polarity to

overcome lattice

energy.[1][2]

Extraction (Organic

phase).[1][2][3]

Hexane/Ether Insoluble

Non-polar; No

interaction with salt

lattice.[1][2]

Washing/Precipitation.

[1][2][4][5]

pH-Dependent Solubility (The "pH-Max" Concept)
As a salt of a weak base, the solubility of 2-Morpholinecarboxamide hydrochloride is pH-

dependent.[1][2]

pH < pKa (Acidic/Neutral): The compound remains ionized (protonated), maintaining

maximal aqueous solubility.[1]

pH > pKa (Basic): As pH approaches the pKa of the morpholine nitrogen (~8.4), the

compound deprotonates to its free base form. The free base is significantly less soluble in

water and may precipitate out of solution.
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Critical Insight: When preparing stock solutions in PBS (pH 7.4), the compound remains

stable.[1] However, in carbonate buffers (pH >9), precipitation risk increases.[1]

Technical Protocol: Solubility Determination
Since batch-to-batch variations (crystal habit, amorphous content) can affect saturation limits,

empirical determination is required for critical assays.[1][2] Below is a self-validating workflow

for determining Thermodynamic Equilibrium Solubility.

The "Shake-Flask" Method (Gold Standard)[1][2]
Objective: Determine the absolute solubility limit of the crystalline solid in a specific solvent at

25°C.

Reagents:

2-Morpholinecarboxamide HCl (Solid)[1][2][6]

Target Solvent (e.g., Water, pH 7.4 Buffer)[1][2]

0.45 µm PTFE Syringe Filters (Hydrophilic)[2]

HPLC System (UV Detection at 210 nm)[2]

Protocol Steps:

Supersaturation: Add excess solid compound to 2 mL of solvent in a glass vial. Ensure

undissolved solid remains visible (suspension).[1]

Equilibration: Agitate the vial at 25°C for 24 hours. Why? This allows the solution to reach

thermodynamic equilibrium, overcoming metastable states.[1]

Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm filter to remove micro-crystals. Caution:

Discard the first 200 µL of filtrate to account for filter adsorption.
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Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC against a standard

curve.

Visualization: Solubility Workflow
The following diagram outlines the decision process for selecting between Kinetic (High

Throughput) and Thermodynamic (Gold Standard) solubility methods.

Critical Control Point

Start: 2-Morpholinecarboxamide HCl

Define Goal

Kinetic Solubility
(Early Discovery)

Speed/Screening

Thermodynamic Solubility
(Pre-Formulation)

Accuracy/Dev

Prepare DMSO Stock
(10 mM)

Add Excess Solid
to Buffer

Spike into Buffer
(2% DMSO final)

Shake/Stir
24-48 Hours

Detect Precipitation
(Nephelometry)

Centrifuge & Filter
(0.45 µm)

Result: Precipitation Range
(Approximate)

Result: Saturation Concentration
(Exact g/L)
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Click to download full resolution via product page

Figure 1: Decision matrix and workflow for solubility determination, distinguishing between

kinetic screening and thermodynamic validation.

Handling & Stability Considerations
Hygroscopicity Management
As a hydrochloride salt, 2-Morpholinecarboxamide HCl attracts atmospheric moisture.[1]

Impact: Moisture uptake lowers the gravimetric accuracy.[1] Weighing 10 mg of "wet" salt

may actually deliver only 8 mg of active compound.

Mitigation: Store in a desiccator at room temperature (<25°C). For analytical weighing, allow

the vial to equilibrate to room temperature before opening to prevent condensation.[1]

Chemical Stability in Solution
While the morpholine ring is stable, the amide bond can be susceptible to hydrolysis under

extreme pH conditions (pH < 2 or pH > 12) over prolonged periods.[1]

Recommendation: Prepare aqueous stock solutions fresh. If storage is necessary, freeze at

-20°C. Avoid repeated freeze-thaw cycles which can induce precipitation of the free base [3].

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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